Cas no 928025-42-7 ((R)-1-benzyl-3-butylpiperazine)
928025-42-7 structure
Product Name:(R)-1-benzyl-3-butylpiperazine
CAS No:928025-42-7
MF:C15H24N2
MW:232.364463806152
CID:2132124
PubChem ID:34180293
Update Time:2025-04-21
(R)-1-benzyl-3-butylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-benzyl-3-butylpiperazine
- (3R)-1-benzyl-3-butylpiperazine
- DTXSID20653097
- SCHEMBL10219063
- 928025-42-7
-
- Inchi: 1S/C15H24N2/c1-2-3-9-15-13-17(11-10-16-15)12-14-7-5-4-6-8-14/h4-8,15-16H,2-3,9-13H2,1H3/t15-/m1/s1
- InChI Key: XESDITBVSGTNKQ-OAHLLOKOSA-N
- SMILES: N1(CC2C=CC=CC=2)CCN[C@H](CCCC)C1
Computed Properties
- Exact Mass: 232.193948774Da
- Monoisotopic Mass: 232.193948774Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Density: 0.958
- Boiling Point: 332℃
- Flash Point: 119℃
(R)-1-benzyl-3-butylpiperazine Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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